Cas no 1806864-33-4 (5-Amino-4-(trifluoromethyl)picolinonitrile)

• Product Name: 5-Amino-4-(trifluoromethyl)picolinonitrile
• CAS No: 1806864-33-4
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4899159
• Update Time: 2025-06-25

5-Amino-4-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C7H4F3N3/c8-7(9,10)5-1-4(2-11)13-3-6(5)12/h1,3H,12H2
• InChI Key： DNIVTSPPVIQNFP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=CC=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-4-(trifluoromethyl)picolinonitrile

Introduction to 5-Amino-4-(trifluoromethyl)picolinonitrile (CAS No. 1806864-33-4)

5-Amino-4-(trifluoromethyl)picolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806864-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-Amino-4-(trifluoromethyl)picolinonitrile consists of a pyridine ring substituted with an amino group at the 5-position and a trifluoromethyl group at the 4-position, in addition to a cyano group at the 3-position. The presence of these functional groups imparts distinct reactivity and binding characteristics, making it a versatile building block for drug discovery and development. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing novel compounds with improved pharmacological profiles. 5-Amino-4-(trifluoromethyl)picolinonitrile has emerged as a key intermediate in the synthesis of several promising candidates for treating various diseases. Its applications span across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's ability to serve as a precursor for more complex molecules has made it an indispensable tool in medicinal chemistry.

One of the most compelling aspects of 5-Amino-4-(trifluoromethyl)picolinonitrile is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By serving as a scaffold for designing kinase inhibitors, this compound has facilitated the creation of molecules that can selectively target aberrant signaling pathways. For instance, derivatives of 5-Amino-4-(trifluoromethyl)picolinonitrile have been investigated for their potential to inhibit tyrosine kinases, which are overactive in many types of cancer.

Another area where 5-Amino-4-(trifluoromethyl)picolinonitrile has shown promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex networks of cytokines and signaling molecules, many of which involve kinases and other enzymes. Researchers have leveraged the structural features of this compound to develop inhibitors that can modulate inflammatory responses. Preliminary studies suggest that certain derivatives exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammation.

The central nervous system (CNS) is another therapeutic area where 5-Amino-4-(trifluoromethyl)picolinonitrile has been extensively explored. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and dysregulation of neuronal signaling pathways. By designing molecules based on this compound's scaffold, researchers aim to develop treatments that can prevent or slow down disease progression. Some derivatives have shown potential in preclinical models for their ability to cross the blood-brain barrier and exert neuroprotective effects.

The synthesis of 5-Amino-4-(trifluoromethyl)picolinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to various conditions. However, advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales. The growing demand for this intermediate has spurred innovation in synthetic routes, leading to more sustainable and cost-effective production methods.

In conclusion, 5-Amino-4-(trifluoromethyl)picolinonitrile (CAS No. 1806864-33-4) is a highly versatile compound with significant applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an even greater role in the discovery and development of novel therapeutics.